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Compound of Interest

Compound Name: Thiane-4-thiol

Cat. No.: B2951869 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Thiane-4-thiol, a sulfur-containing heterocyclic compound, holds potential for applications in

medicinal chemistry and materials science due to the versatile reactivity of its thiol group. This

technical guide provides a detailed overview of the chemical properties, synthesis, and

reactivity of Thiane-4-thiol, with a focus on experimental data and protocols to support further

research and development.

Chemical and Physical Properties
Thiane-4-thiol, with the CAS number 787536-05-4, is a derivative of thiane, a six-membered

saturated heterocycle containing a sulfur atom. The introduction of a thiol group at the 4-

position imparts characteristic properties that are of interest in various chemical

transformations. While comprehensive experimental data for Thiane-4-thiol is not widely

published, its properties can be inferred from data on its parent compound, thiane, and the

general characteristics of thiols.

Table 1: Physical and Chemical Properties of Thiane-4-thiol and Related Compounds
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Property Thiane-4-thiol Thiane

CAS Number 787536-05-4 1613-51-0

Molecular Formula C₅H₁₀S₂ C₅H₁₀S

Molecular Weight 134.26 g/mol 102.20 g/mol

Boiling Point Not available 142 °C

Melting Point Not available Not available

pKa
Not available (expected to be

around 10-11)
Not applicable

Synthesis of Thiane-4-thiol
A plausible and efficient synthetic route to Thiane-4-thiol commences with the commercially

available precursor, tetrahydro-4H-thiopyran-4-one. The synthesis involves the reduction of the

ketone to the corresponding alcohol, followed by conversion to the thiol.

Synthesis of Tetrahydro-4H-thiopyran-4-one (Precursor)
A robust method for the gram-scale synthesis of tetrahydro-4H-thiopyran-4-one has been

reported, starting from 1,5-dichloropentan-3-one.

Experimental Protocol: Synthesis of Tetrahydro-4H-thiopyran-4-one

Materials: 1,5-dichloropentan-3-one, sodium sulfide nonahydrate, ethanol, water, diethyl

ether.

Procedure:

A solution of sodium sulfide nonahydrate (1.1 equivalents) in water is prepared.

1,5-dichloropentan-3-one (1 equivalent) is dissolved in ethanol.

The sodium sulfide solution is added dropwise to the ethanolic solution of the dichloro-

ketone at room temperature with vigorous stirring.
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The reaction mixture is stirred for 12-24 hours, during which the product precipitates.

The precipitate is collected by filtration, washed with water, and then with a small amount

of cold diethyl ether.

The crude product can be purified by recrystallization or sublimation to yield pure

tetrahydro-4H-thiopyran-4-one.

Figure 1: Synthesis of the precursor, tetrahydro-4H-thiopyran-4-one.

Conversion of Tetrahydro-4H-thiopyran-4-one to Thiane-
4-thiol
The conversion of the ketone to the thiol can be achieved through a two-step process:

reduction to the alcohol followed by substitution to introduce the thiol group.

Experimental Protocol: Synthesis of Thiane-4-thiol

Step 1: Reduction to Tetrahydro-2H-thiopyran-4-ol

Tetrahydro-4H-thiopyran-4-one (1 equivalent) is dissolved in a suitable solvent such as

methanol or ethanol.

A reducing agent, for example, sodium borohydride (NaBH₄) (1.1 equivalents), is added

portion-wise at 0 °C.

The reaction is stirred at room temperature until completion (monitored by TLC).

The reaction is quenched by the addition of water, and the product is extracted with an

organic solvent (e.g., ethyl acetate).

The organic layer is dried over anhydrous sodium sulfate and the solvent is removed

under reduced pressure to yield tetrahydro-2H-thiopyran-4-ol.

Step 2: Conversion to Thiane-4-thiol

The resulting alcohol is converted to a good leaving group, for instance, a tosylate or

mesylate, by reacting it with p-toluenesulfonyl chloride or methanesulfonyl chloride,
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respectively, in the presence of a base like pyridine or triethylamine.

The resulting tosylate or mesylate is then reacted with a sulfur nucleophile, such as

sodium hydrosulfide (NaSH) or thiourea followed by hydrolysis, to yield Thiane-4-thiol.

Figure 2: Two-step synthesis of Thiane-4-thiol from its ketone precursor.

Spectral Characterization
While specific spectra for Thiane-4-thiol are not readily available in public databases, the

expected spectral characteristics can be predicted based on the functional groups present in

the molecule.

Table 2: Predicted Spectral Data for Thiane-4-thiol
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Spectroscopy
Predicted

Wavenumber/Chemical Shift
Assignment

¹H NMR δ 2.5 - 3.0 ppm (m)
Protons adjacent to the ring

sulfur atom (-CH₂-S-)

δ 1.8 - 2.2 ppm (m)
Protons on the carbon bearing

the thiol group (-CH-SH)

δ 1.5 - 1.9 ppm (m) Remaining ring protons (-CH₂-)

δ 1.3 - 1.6 ppm (t or d) Thiol proton (-SH)

¹³C NMR δ 30 - 40 ppm
Carbons adjacent to the ring

sulfur atom (-CH₂-S-)

δ 40 - 50 ppm
Carbon bearing the thiol group

(-CH-SH)

δ 25 - 35 ppm
Remaining ring carbons (-

CH₂-)

IR Spectroscopy 2550 - 2600 cm⁻¹ (weak) S-H stretch

2850 - 2960 cm⁻¹ (strong) C-H stretch (aliphatic)

600 - 800 cm⁻¹ C-S stretch

Mass Spectrometry m/z = 134 Molecular ion [M]⁺

m/z = 101 [M - SH]⁺

m/z = 74
Fragmentation of the thiane

ring

Chemical Reactivity
The chemical reactivity of Thiane-4-thiol is primarily dictated by the thiol functional group,

which can participate in a variety of reactions, including oxidation, alkylation, and addition to

electrophiles.

Oxidation to Disulfide
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Thiols are readily oxidized to disulfides. This reaction can be achieved using mild oxidizing

agents such as iodine or even atmospheric oxygen, particularly in the presence of a base.[1]

The formation of a disulfide bond is a key reaction in various biological processes and can be

utilized for the synthesis of dimeric structures.

Experimental Protocol: Oxidation of Thiane-4-thiol

Materials: Thiane-4-thiol, iodine, methanol, sodium hydroxide.

Procedure:

Dissolve Thiane-4-thiol in methanol.

Add a solution of iodine in methanol dropwise until a persistent yellow color is observed.

Alternatively, dissolve Thiane-4-thiol in an aqueous or alcoholic solution containing a

base (e.g., NaOH) and expose it to air or bubble oxygen through the solution.

The disulfide product can be isolated by extraction and purified by chromatography.

Figure 3: Oxidation of Thiane-4-thiol to its corresponding disulfide.

S-Alkylation
The thiol group is nucleophilic and can be readily alkylated by reacting with alkyl halides or

other electrophiles in the presence of a base.[2] This reaction is a versatile method for

introducing a wide range of substituents onto the sulfur atom, allowing for the synthesis of

diverse thioether derivatives.

Experimental Protocol: S-Alkylation of Thiane-4-thiol

Materials: Thiane-4-thiol, an alkyl halide (e.g., methyl iodide), a base (e.g., sodium hydride

or potassium carbonate), and a suitable solvent (e.g., THF or DMF).

Procedure:

Dissolve Thiane-4-thiol in the chosen solvent.

Add the base to deprotonate the thiol and form the more nucleophilic thiolate.
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Add the alkyl halide to the reaction mixture.

Stir the reaction at an appropriate temperature until completion (monitored by TLC).

Quench the reaction with water and extract the product with an organic solvent.

Purify the resulting thioether by column chromatography.

Figure 4: S-Alkylation of Thiane-4-thiol to form a thioether.

Biological Significance and Signaling Pathways
Currently, there is no specific information in the scientific literature detailing the involvement of

Thiane-4-thiol in biological signaling pathways. However, the thiol group is a critical functional

moiety in many biological molecules, such as the amino acid cysteine and the antioxidant

glutathione. Thiols are known to play crucial roles in redox signaling and antioxidant defense

mechanisms.[3][4] The reactivity of the thiol group in Thiane-4-thiol suggests that it could

potentially interact with biological systems, for example, by participating in thiol-disulfide

exchange reactions with proteins or by acting as a scavenger of reactive oxygen species.

Further research is required to explore the potential biological activities of Thiane-4-thiol and

its derivatives.

Safety Information
Detailed toxicological data for Thiane-4-thiol is not available. However, as with most thiols, it is

expected to have a strong, unpleasant odor. It is advisable to handle this compound in a well-

ventilated fume hood and to wear appropriate personal protective equipment (PPE), including

gloves and safety glasses. Thiols can cause skin and eye irritation.[5] In case of contact, rinse

the affected area with plenty of water.

Conclusion
Thiane-4-thiol is a versatile chemical building block with potential applications in various fields.

This guide has provided an overview of its chemical properties, a plausible synthetic route, and

its expected reactivity based on the chemistry of the thiol functional group. The provided

experimental protocols offer a starting point for the synthesis and further derivatization of this

compound. While specific experimental data for Thiane-4-thiol is limited, this guide serves as

a valuable resource for researchers interested in exploring the chemistry and potential
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applications of this intriguing sulfur-containing heterocycle. Further investigation into its

physical, spectral, and biological properties is warranted to fully elucidate its potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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